2-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-furoate

• IUPAC Name: [2-[(E)-[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] furan-2-carboxylate
• InChI: InChI=1S/C21H12ClNO5/c22-15-9-7-13(8-10-15)19-23-16(20(24)28-19)12-14-4-1-2-5-17(14)27-21(25)18-6-3-11-26-18/h1-12H/b16-12+
• InChI Key: CVEXXBZNLYZBKU-FOWTUZBSSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=CO4
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)OC(=N2)C3=CC=C(C=C3)Cl)OC(=O)C4=CC=CO4
• Molecular Formula: C21H12ClNO5
• Molecular Weight: 393.8 g/mol

Description

2-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-furoate is a chemical compound that belongs to the family of oxazoles. It is a synthetic compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-furoate is not fully understood. However, it has been proposed that the compound acts by inhibiting various enzymes and signaling pathways involved in inflammation and cancer growth. It has also been found to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
The compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to inhibit the activity of various enzymes, such as COX-2 and MMP-9, involved in inflammation and cancer growth. The compound has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It has also been extensively studied, which means that there is a significant amount of data available on its properties and potential therapeutic applications. However, the compound has some limitations for lab experiments. It is a relatively new compound, which means that there is still much to be learned about its properties and potential therapeutic applications. Its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for the study of 2-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-furoate. One direction is to further investigate its mechanism of action to better understand its potential therapeutic applications. Another direction is to test its efficacy in animal models and eventually in clinical trials. Additionally, the compound could be modified to improve its properties and increase its efficacy. Finally, the compound could be tested against other diseases, such as autoimmune diseases and neurodegenerative diseases, to determine its potential therapeutic applications in these areas.
Conclusion
In conclusion, 2-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-furoate is a synthetic compound that has shown promising results in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. The compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of the compound, including further investigation of its mechanism of action, testing its efficacy in animal models and clinical trials, modifying the compound to improve its properties, and testing it against other diseases.

Synthesis Methods

The synthesis of 2-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-furoate involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate to form 2-(4-chlorophenyl)-4,5-dihydro-1,3-oxazole-5-carboxylic acid ethyl ester. This intermediate is then reacted with 2-(2-bromomethylphenyl)furan to form the final product.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting their growth. It has also been found to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.